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The most detailed NMR information comes from a protocol for the closely related compound, methyl

linoleate [1]. The structure is identical except for the alcohol portion of the ester (methyl instead of ethyl), so

the chemical shifts for the fatty acid chain are directly comparable. The data is assumed to be for a CDCl₃

solution [1].

You can use the following table to anticipate the key signals in an ethyl linoleate spectrum. For the ethyl

ester group, the quartet and triplet typically appear around 4.05 ppm and 1.20 ppm, respectively.

Proton Group Chemical Shift (δ, ppm) Multiplicity Integration

-CH=CH- (of diene) 5.31 - 5.37 Multiplet 4H

-O-CH₂-CH₃ ~4.05 Quartet 2H

-CH₂- (between double bonds, C-11) 2.75 Triplet 2H

-CH₂- (α to carbonyl, C-2) 2.29 Triplet 2H

-CH₂- (allylic, C-8 & C-14) 2.00 - 2.05 Multiplet 4H

-CH₂- (β to carbonyl, C-3) 1.58 - 1.60 Multiplet 2H

-CH₂- (methylene chain) 1.24 - 1.34 Multiplet 14H

-O-CH₂-CH₃ ~1.20 Triplet 3H
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Proton Group Chemical Shift (δ, ppm) Multiplicity Integration

-CH₃ (terminal) 0.87 Triplet 3H

General NMR Measurement Protocol

The following workflow outlines the standard procedure for preparing and analyzing an ethyl linoleate

sample by NMR spectroscopy, based on common laboratory practices.
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Start: Sample Preparation

Dissolve 20-30 mg of
Ethyl Linoleate in

0.6 mL of Deuterated Solvent
(typically CDCl₃)

Transfer solution to
a clean, dry NMR tube

Cap tube and mix
by gentle inversion

Place tube in NMR spectrometer

Acquire 1H NMR spectrum
at room temperature

Process data:
Apply Fourier Transform,

Phase correction,
Set TMS reference to 0 ppm

Analyze spectrum:
Identify peaks, integration,

and coupling patterns
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Research-Grade Analysis Technique

For advanced, quantitative analysis of oxidation processes in ethyl linoleate, 13C NMR with isotope

labeling is a powerful technique [2] [3]. One research study used uniformly labeled 13C18-Ethyl Linoleate

to monitor the individual evolution of hydroperoxides and peroxy crosslinks during metal-catalyzed

oxidation [3]. This method significantly enhances the intensity of 13C NMR signals, allowing for clearer

identification and more accurate quantification of reaction intermediates and products compared to

conventional NMR methods [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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